Cas no 1803896-95-8 (Methyl 4-bromo-1H-benzimidazole-2-carboxylate)

• Product Name: Methyl 4-bromo-1H-benzimidazole-2-carboxylate
• CAS No: 1803896-95-8
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD28947549
• CID: 4826063
• PubChem ID: 130507320
• Update Time: 2024-11-07

Methyl 4-bromo-1H-benzimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-1H-benzimidazole-2-carboxylate
• Methyl 7-bromo-1H-benzo[d]imidazole-2-carboxylate
• AT11074
• METHYL 4-BROMO-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
• EN300-3563048
• XH0203
• 1803896-95-8
• DB-172467
• Z2010033401
• methyl 7-bromo-1H-1,3-benzodiazole-2-carboxylate

• MDL： MFCD28947549
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-11-6-4-2-3-5(10)7(6)12-8/h2-4H,1H3,(H,11,12)
• InChI Key： STVVHIRSIWVMFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55